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Introduction

SLC26A4, also known as pendrin, is a chloride-bicarbonate (CI-/HCO3-) exchanger located in
the apical membrane of intercalated cells within the distal nephron of the kidney.[1][2] It plays a
role in renal chloride reabsorption and is implicated in blood pressure regulation.[1][2] The
small molecule SLC26A4-IN-1 (also referred to as PDSinh-C01) is an inhibitor of pendrin.[3][4]
While SLC26A4-IN-1 alone does not exhibit diuretic properties, it has been shown to
significantly potentiate the diuretic and natriuretic effects of loop diuretics like furosemide.[3][5]
This potentiation is particularly pronounced in states of diuretic resistance where pendrin
expression is upregulated.[3][4]

These application notes provide detailed protocols for in vivo assessment of the diuretic
potentiation of SLC26A4-IN-1 in combination with furosemide in a murine model. The protocols
cover both acute and chronic furosemide administration to model different clinical scenarios.

Key Experimental Protocols
In Vivo Assessment of Diuretic Potentiation in Mice

This protocol is designed to evaluate the ability of SLC26A4-IN-1 to enhance the diuretic and
saluretic (salt-excreting) effects of furosemide.

Materials:
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e SLC26A4-IN-1 (PDSinh-C01)

o Furosemide

e Vehicle (e.qg., sterile saline or appropriate solvent for SLC26A4-IN-1)
e Male CD-1 or C57BI/6 mice (8-12 weeks old)

» Metabolic cages for single mouse housing

o Pipettes and sterile tubes for urine collection

e Analytical balance

o Flame photometer or ion-selective electrodes for electrolyte analysis
o Osmometer

Experimental Workflow Diagram:
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Acclimation Acute Furosemide Protocol 4 Chronic Furosemide Protocol

( House mice in standard conditions j ( Empty bladders by gentle abdominal massagej [ Administer furosemide daily for 8 days j

A

\ J Administer treatments (IP injection): \ J
- Vehicle

Acclimate to metabolic cages (optional, 24-48h) - Furosemide On day 9, follow Acute Protocol steps C-H

- SLC26A4-IN-1

AN J - Furosemide + SLC26A4-IN-1 AN J

A

[ Place mice in individual metabolic cages j

A

Collect urine for 3 hours

A

[ Empty bladders again and pool with collected urinej

A

[ Measure urine volume and analyze electrolytesj
- J
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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